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Compound of Interest

Compound Name: Cyclopropylmethyl bromide-d4

Cat. No.: B12393003

For Researchers, Scientists, and Drug Development Professionals

Cyclopropylmethyl bromide-d4 is a deuterated form of cyclopropylmethyl bromide, an
important reagent in organic synthesis. The incorporation of deuterium isotopes makes it a
valuable tool in mechanistic studies, metabolic profiling, and as an internal standard in mass
spectrometry-based analyses. This document provides a concise technical overview of its core
properties.

Molecular Properties

The key physical and chemical properties of Cyclopropylmethyl bromide-d4 are summarized
below. Deuterium labeling significantly alters the molecular weight, a critical parameter for
guantitative analysis and reaction stoichiometry.

Property Value References
Molecular Formula CaHsDaBr [1112][3]
Molecular Weight 139.03 g/mol [1][2]

CAS Number 1219805-93-2

Appearance Neat

The non-deuterated form, Cyclopropylmethyl bromide, has a molecular weight of 135.02 g/mol .
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Synthesis and Applications

Experimental Protocol: Synthesis of a Deuterated Compound
While specific synthesis protocols for Cyclopropylmethyl bromide-d4 are proprietary, a
general workflow for the synthesis of isotopically labeled compounds involves the use of

deuterated starting materials in a multi-step reaction sequence. The following diagram
illustrates a generalized workflow for such a synthesis and subsequent analysis.

Generalized Workflow for Labeled Compound Synthesis & Analysis

Synthesis

Deuterated Starting Material

Chemical Reaction(s)

Purification (e.g., Chromatography)

Quality Control (NMR, MS)

Final Labeled Compound

Click to download full resolution via product page

Caption: Generalized workflow for synthesis and analysis.
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Applications in Research and Development
Cyclopropylmethyl bromide-d4 serves as a crucial reagent in various scientific applications:

+ Human Dihydroorotate Dehydrogenase Inhibitors: It is used in the synthesis of isotope-
labeled inhibitors based on azole scaffolds.

o PET Imaging: This compound is utilized in the preparation of tracers for Positron Emission
Tomography (PET) imaging, which is instrumental in studying neurological targets.

* Pharmacokinetic Studies: The deuterium label allows for the differentiation and quantification
of drug candidates and their metabolites in complex biological matrices.

o Tracer and Internal Standard: It can be employed as a tracer or an internal standard for
guantitative analyses using NMR, GC-MS, or LC-MS techniques.

The logical relationship for its application in drug development is outlined in the following
diagram.

Application in Drug Development

Cyclopropylmethyl bromide-d4

Synthesis of Labeled Compounds

Tracer for PET Imaging Internal Standard (MS, NMR)

Pharmacokinetic Studies
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Caption: Role in drug development pipeline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b12393003?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/TR-C988727/1219805-93-2/cyclopropylmethyl-d4-bromide/
https://clearsynth.com/product/cyclopropylmethyl-d4-bromide
https://immunomart.com/product/cyclopropylmethyl-bromide-d4/
https://www.benchchem.com/product/b12393003#cyclopropylmethyl-bromide-d4-molecular-weight
https://www.benchchem.com/product/b12393003#cyclopropylmethyl-bromide-d4-molecular-weight
https://www.benchchem.com/product/b12393003#cyclopropylmethyl-bromide-d4-molecular-weight
https://www.benchchem.com/product/b12393003#cyclopropylmethyl-bromide-d4-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12393003?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12393003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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